Cas no 1412955-15-7 (4-chloro-2-methyl-6-(thiophen-2-yl)pyrimidine)

• Product Name: 4-chloro-2-methyl-6-(thiophen-2-yl)pyrimidine
• CAS No: 1412955-15-7
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• CID: 5576314
• Update Time: 2025-05-25

4-chloro-2-methyl-6-(thiophen-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-6-(2-thienyl)pyrimidine
• 4-chloro-2-methyl-6-(thiophen-2-yl)pyrimidine
• Pyrimidine, 4-chloro-2-methyl-6-(2-thienyl)-

• Inchi： 1S/C9H7ClN2S/c1-6-11-7(5-9(10)12-6)8-3-2-4-13-8/h2-5H,1H3
• InChI Key： UPFNMYSDDQXXMM-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2SC=CC=2)=CC(Cl)=N1

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 322.4±27.0 °C(Predicted)
• pka: -0.25±0.30(Predicted)

Additional information on 4-chloro-2-methyl-6-(thiophen-2-yl)pyrimidine

4-Chloro-2-Methyl-6-(Thiophen-2-Yl)Pyrimidine: A Comprehensive Overview

4-Chloro-2-Methyl-6-(Thiophen-2-Yl)Pyrimidine (CAS No. 1412955-15-7) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, a class of six-membered rings with two nitrogen atoms at positions 1 and 3. The presence of a chlorine atom at position 4, a methyl group at position 2, and a thiophene moiety at position 6 introduces unique electronic and structural properties that make it a valuable molecule for various applications.

The synthesis of 4-chloro-2-methyl-6-(thiophen-2-yl)pyrimidine typically involves multi-step organic reactions, often utilizing nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly improve the yield of this compound while maintaining its structural integrity.

One of the most promising applications of 4-chloro-2-methyl-6-(thiophen-2-y l)pyrimidine lies in its potential as a building block for drug discovery. Pyrimidines are well-known for their role in nucleic acids and are frequently used as scaffolds in medicinal chemistry. The incorporation of a thiophene group, which is known for its electron-withdrawing properties, enhances the molecule's ability to interact with biological targets. Recent studies have explored its potential as an inhibitor of kinase enzymes, which are crucial in signaling pathways associated with cancer and inflammatory diseases.

In addition to its pharmaceutical applications, 4-chloro-2-methyl-6-(thiophen -2-y l)pyrimidine has shown promise in materials science. Its aromaticity and conjugated system make it an ideal candidate for use in organic electronics. Researchers have investigated its properties as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its ability to absorb and emit light at specific wavelengths could be advantageous.

The electronic properties of 4-chloro-2-methyl -6-(thiophen -2-y l)pyrimidine have been extensively studied using computational chemistry methods. These studies reveal that the molecule exhibits a high degree of conjugation due to the thiophene ring, which enhances its stability and reactivity. Furthermore, the presence of electron-withdrawing groups like chlorine increases the molecule's electrophilicity, making it more reactive towards nucleophilic attacks.

Recent advancements in green chemistry have also influenced the synthesis and application of 4-chloro -2-methyl -6-(thiophen -2-y l)pyrimidine. Eco-friendly solvent systems and recyclable catalysts are now being employed to minimize environmental impact during production. This shift towards sustainable practices aligns with global efforts to reduce chemical waste and promote eco-friendly manufacturing processes.

In conclusion, 4-chloro -2-methyl -6-(thiophen -2-y l)pyrimidine (CAS No. 1412955 -15 -7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis techniques and computational modeling, positions it as a key molecule for future innovations in drug discovery, materials science, and sustainable chemistry.